Allotetrahydrocortisone
Allotetrahydrocortisone
Brand Name:
Vulcanchem
CAS No.:
547-77-3
VCID:
VC0145561
InChI:
InChI=1S/C21H32O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h12-15,18,22-23,26H,3-11H2,1-2H3/t12-,13+,14-,15-,18+,19-,20-,21-/m0/s1
SMILES:
CC12CCC(CC1CCC3C2C(=O)CC4(C3CCC4(C(=O)CO)O)C)O
Molecular Formula:
C21H32O5
Molecular Weight:
364.5 g/mol
Allotetrahydrocortisone
CAS No.: 547-77-3
Reference Standards
VCID: VC0145561
Molecular Formula: C21H32O5
Molecular Weight: 364.5 g/mol
| CAS No. | 547-77-3 |
|---|---|
| Product Name | Allotetrahydrocortisone |
| Molecular Formula | C21H32O5 |
| Molecular Weight | 364.5 g/mol |
| IUPAC Name | (3R,5S,8S,9S,10S,13S,14S,17R)-3,17-dihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-2,3,4,5,6,7,8,9,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-11-one |
| Standard InChI | InChI=1S/C21H32O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h12-15,18,22-23,26H,3-11H2,1-2H3/t12-,13+,14-,15-,18+,19-,20-,21-/m0/s1 |
| Standard InChIKey | SYGWGHVTLUBCEM-TUJFWAKLSA-N |
| Isomeric SMILES | C[C@]12CC[C@H](C[C@@H]1CC[C@@H]3[C@@H]2C(=O)C[C@]4([C@H]3CC[C@@]4(C(=O)CO)O)C)O |
| SMILES | CC12CCC(CC1CCC3C2C(=O)CC4(C3CCC4(C(=O)CO)O)C)O |
| Canonical SMILES | CC12CCC(CC1CCC3C2C(=O)CC4(C3CCC4(C(=O)CO)O)C)O |
| Synonyms | 3α,17,21-Trihydroxy-5α-pregnane-11,20-dione; 3α,17α,21-Trihydroxy-5α-pregnane-11,20-dione; 3α,5α-Tetrahydrocortisone |
| PubChem Compound | 101762 |
| Last Modified | Nov 11 2021 |
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